Cas no 75945-53-8 (3-Butoxyacryloyl chloride)

• Product Name: 3-Butoxyacryloyl chloride
• CAS No: 75945-53-8
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 1775352
• PubChem ID: 53439772
• Update Time: 2025-04-21

3-Butoxyacryloyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Butoxyacryloyl chloride
• 3-butoxyprop-2-enoyl chloride
• 2-Propenoyl chloride,3-butoxy
• 3t-butoxy-acryloyl chloride
• 3t-Butoxy-acryloylchlorid
• beta-Butoxyacryloyl chloride
• UXWRLYJGSPMVHP-UHFFFAOYSA-N
• 3-Butoxy-2-propenoyl chloride
• beta-n-butoxyacrylic acid chloride
• 75945-53-8
• DB-252423
• SCHEMBL2912701
• DTXSID00702153

• Inchi： 1S/C7H11ClO2/c1-2-3-5-10-6-4-7(8)9/h4,6H,2-3,5H2,1H3
• InChI Key： UXWRLYJGSPMVHP-UHFFFAOYSA-N
• SMILES： ClC(C=COCCCC)=O

Computed Properties

• Exact Mass: 162.04500
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 210.0±23.0 ºC (760 Torr),
• Flash Point: 77.6±23.1 ºC,
• Solubility: Slightly soluble (5 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.08220